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Compound of Interest

Compound Name: 4,5-Dibromo-2-methylpyrimidine
Cat. No.: B13666207
Get Quote
\ J

Executive Summary

Immediate Action Required: 4,5-Dibromo-2-methylpyrimidine is a halogenated
heteroaromatic compound.[1][2] It must be segregated from non-halogenated solvents and
oxidizers.

» Primary Disposal Method: High-temperature incineration at an approved facility.[1]

e Critical Prohibition:NEVER dispose of this compound down the drain or in municipal trash.
Do not mix with strong acids or oxidizers.

o Waste Stream: Halogenated Organic Waste.

Chemical Profile & Hazard Identification

Before initiating disposal, verify the material identity and associated hazards.[3] This compound
is often used as a scaffold in drug discovery; its disposal protocols are dictated by its halogen
content and potential biological activity.
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Parameter Data

Chemical Name 4,5-Dibromo-2-methylpyrimidine

CAS Number 1422714-81-5

Molecular Formula CsHaBrz2Nz

Molecular Weight 251.91 g/mol

Physical State Solid (typically off-white to pale yellow powder)
Solubility Low in water; soluble in DMSO, Methanol, DCM

Warning; Skin Irrit. 2 (H315), Eye Irrit.[3][1][2][4]
[5] 2A (H319), STOT SE 3 (H335)

GHS Classification

Not P- or U-listed; Manage as Non-RCRA
RCRA Status Regulated Hazardous Waste (unless

characteristic)

Expert Insight: While not explicitly listed on the EPA P or U lists, halogenated pyrimidines are
persistent and can form toxic byproducts (e.g., brominated dibenzodioxins) if burned at low
temperatures.[3] Therefore, they must be treated as Halogenated Hazardous Waste to ensure

proper destruction via high-temperature incineration.

Waste Stream Classification & Segregation

Proper segregation is the single most critical step in laboratory waste management. Mixing this
compound with incompatible streams can result in regulatory fines or dangerous chemical
reactions.

The "Halogen Rule"
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Because this molecule contains two bromine atoms, it must be classified as Halogenated
Waste.[3]

o |f Solid: Collect in a dedicated solid hazardous waste container.

« If in Solution: Dispose of in the "Halogenated Solvent" carboy (e.g., with Dichloromethane or
Chloroform).[3] Do not place in the "Non-Halogenated" (Acetone/Ethanol) stream, as this
complicates downstream fuel blending recycling processes.[3]

Disposal Workflow

The following decision matrix outlines the operational flow for disposing of 4,5-Dibromo-2-
methylpyrimidine in various states.
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Waste Material:
4,5-Dibromo-2-methylpyrimidine

Determine Physical State

l

Pure Solid / Powder Dissolved in Solvent

l

Is solvent Halogenated?

Trace Contaminated

(Gloves, Weigh Boats)

1. Double-bag in clear polyethylene. Dispose in 'Solid Hazardous Waste'
2. Place in 'Hazardous Waste Solid' drum. Yes (e.g., DCM) No (e.g., MeOH) or 'Debris' container.
3. Label: 'Contains Halogenated Organics'. Do NOT use regular trash.

Do NOT mix with Non-Halo stream.
Segregate as 'Halogenated Mixture'.

Combine with Halogenated Solvents
(e.g., DCM, Chloroform).

Final Fate:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the proper segregation and disposal of 4,5-Dibromo-2-
methylpyrimidine based on physical state.

Detailed Operational Procedures
Scenario A: Disposal of Pure Solid (Expired or Surplus)

Objective: Safe packaging of solid chemical for off-site incineration.
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» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar with a
screw-top lid.[1][2]

o Labeling: Attach a hazardous waste tag immediately.
o Constituents: Write "4,5-Dibromo-2-methylpyrimidine".
o Hazard Checkbox: Check "Toxic" and "Irritant".

o Secondary Containment: Place the primary container inside a clear zip-seal bag to contain
any potential dust or leakage.

o Storage: Store in the "Solid Waste" accumulation area until pickup.

Scenario B: Disposal of Reaction Mixtures (Solutions)

Objective: Preventing cross-contamination of solvent streams.
« |dentify the Solvent:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour into the Halogenated Waste
carboy.

o If dissolved in Methanol, Ethanol, or DMSO: You must still dispose of this in the
Halogenated Waste carboy (or a specific "Halogenated/Non-Halogenated Mixture”
carboy).[3]

o Reasoning: Even small amounts of halogenated compounds (like this pyrimidine) can
disqualify a non-halogenated waste stream from being used as fuel blend, resulting in
significant surcharges from the disposal facility.[3]

e pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acids/bases,
neutralize before adding to the solvent waste container to prevent exothermic reactions or
gas evolution.[3]

Scenario C: Spill Cleanup Protocol

Objective: Containment and removal of accidental release.
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PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[3] If
powder is fine/dusty, use an N95 respirator or work in a fume hood.[3]

Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA
vacuum dedicated to chemical cleanup.

o Liquid Spill: Absorb with vermiculite or polypropylene pads.

Decontamination: Wipe the surface with a soap and water solution, followed by an alcohol
wipe.

Disposal: Place all cleanup materials (gloves, pads, towels) into a clear plastic bag, seal it,
and dispose of it as Solid Hazardous Waste.

Regulatory & Compliance Notes

EPA/RCRA: While 4,5-Dibromo-2-methylpyrimidine is not specifically P-listed (acutely
toxic) or U-listed (toxic), it must be characterized properly.[3][1][2] If the waste exhibits
toxicity characteristics (D004-D043) upon testing, it requires specific coding.[3] However, in a
research setting, the "Over-Classification” strategy is best practice: manage it as fully
regulated hazardous waste to ensure safety and compliance.[3]

DOT Transport: For off-site transport, this material generally falls under UN 1759 (Corrosive
solids, n.o.s.) or UN 3077 (Environmentally hazardous substance, solid, n.o.s.) depending on
the specific quantity and formulation.[3] Always consult your EHS officer for shipping papers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1114560-76-7|4-Bromo-2-methylpyrimidine|BLD Pharm [bldpharm.com]

2.5810-07-1_2-chloro-N,N-dimethyl-3-oxobutyramideCAS=:5810-07-1_2-chloro-N,N-
dimethyl-3-oxobutyramide [£5#T( it 2232] - IRM [chemsrc.com]

3. Waste Code [rcrainfo.epa.gov]

4. chemscene.com [chemscene.com]

5. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Operational Disposal Guide: 4,5-Dibromo-2-
methylpyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13666207/docs#operational-disposal-guide-4-5-
dibromo-2-methylpyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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